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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B12383126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two fluorescent whitening agents, Uvitex OB and
Fluorescent Brightener 134, with a focus on their applications in polymers. While Uvitex OB is
a well-established optical brightener for plastics, Fluorescent Brightener 134 is primarily
utilized in the textile industry. This document outlines their known properties and provides a
framework of experimental protocols for a comprehensive performance comparison in a
polymer matrix.

Product Overview

Uvitex OB is a high-performance optical brightening agent known for its brilliant, bluish-white
effects in a wide range of polymers. It exhibits excellent heat resistance, making it suitable for
processing at high temperatures. Its primary function is to mask the inherent yellowness of
polymers and enhance the brightness of colored articles.

Fluorescent Brightener 134, also known as FBA 134, is predominantly used for whitening
textile fibers, particularly cotton and nylon blends.[1] Information regarding its performance and
suitability for thermoplastic polymer applications is limited in publicly available literature.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Uvitex OB and Fluorescent

Brightener 134 is presented below. This data is essential for understanding their potential

compatibility and behavior in polymer systems.

Property

Uvitex OB

Fluorescent Brightener
134

Chemical Name

2,5-Bis(5-tert-butyl-2-

benzoxazolyl)thiophene

Disodium 4,4'-bis[(4-anilino-6-
methoxy-1,3,5-triazin-2-
yl)amino]stilbene-2,2'-

disulphonate

CAS Number

7128-64-5

3426-43-5

Molecular Formula

C26H26N202S

C34H28N10Na208S2[2]

Molecular Weight 430.6 g/mol [3] 814.76 g/mol [4]
Light greenish yellow ] )
Appearance Slight yellowish powder[1]
powder[5]
Melting Point 196-208°CJ3] >360°CJ[6]
Decomposition Temperature >350°CJ3] Not available
Maximum Absorption
~375 nm 348-350 nm[1]

Wavelength (Amax)

Performance in Polymer Applications

Uvitex OB is widely incorporated into various thermoplastic polymers, including:

Polyethylene (PE)[9]

Polypropylene (PP)[9]

Polystyrene (PS)[9]

Polyvinyl Chloride (PVC)[7][8]

Acrylonitrile Butadiene Styrene (ABS)[9]
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e Poly(methyl methacrylate) (PMMA)[9]
o Polycarbonate (PC)
e Polyesters (PET)

It is known for its excellent thermal stability during processing and good lightfastness in the
final product. Recommended loading concentrations typically range from 0.0005% to 0.1%
depending on the polymer and desired whitening effect.[3]

Fluorescent Brightener 134 is primarily designed for application in agueous systems for
textiles. Its high melting point suggests good thermal stability, but its performance, compatibility,
and potential for migration in a polymer melt are not well-documented in scientific literature. Its
application in polymers would require thorough experimental evaluation.

Experimental Protocols for Performance
Comparison

To objectively compare the performance of Uvitex OB and Fluorescent Brightener 134 in a
specific polymer application (e.g., polyethylene), a series of standardized tests should be
conducted. The following protocols provide a framework for such an evaluation.

Sample Preparation

» Conditioning of Materials: Prior to processing, the base polymer resin and both optical
brighteners should be conditioned according to ASTM D618 - Standard Practice for
Conditioning Plastics.[10][11][12][13] This ensures that temperature and humidity do not
materially affect the test results.

o Compounding: Prepare masterbatches of each optical brightener in the desired polymer at
various concentrations (e.g., 0.01%, 0.05%, and 0.1% by weight).

e Specimen Molding: Produce standardized test plaques (e.g., by injection molding or
compression molding) from the compounded materials for subsequent analysis. A control
batch with no optical brightener should also be prepared.

Whitening Effect and Colorimetry
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 Instrumental Measurement: The whitening effect can be quantified using a
spectrophotometer or colorimeter.

» Calculation of Indices: Calculate the Yellowness Index (Y1) and Whiteness Index (WI) for
each specimen according to ASTM E313 - Standard Practice for Calculating Yellowness and
Whiteness Indices from Instrumentally Measured Color Coordinates.[14][15][16][17] This will
provide a quantitative measure of the brightening efficiency of each additive.

Lightfastness

o Accelerated Weathering: Expose the test plaques to a controlled artificial light source that
simulates natural daylight.

o Standard Test Method: Follow the procedure outlined in ISO 105-B02 - Textiles — Tests for
colour fastness — Part BO2: Colour fastness to artificial light: Xenon arc fading lamp test.[18]
[19][20][21][22] Although originally for textiles, this standard is widely adapted for testing the
lightfastness of colorants in plastics.

o Evaluation: Periodically measure the color change of the exposed samples against
unexposed controls to determine the rate of degradation of the whitening effect.

Thermal Stability

o Thermogravimetric Analysis (TGA): Determine the decomposition temperature of the pure
optical brighteners and the compounded polymer samples using TGA. This will indicate the
thermal stability of the brighteners during high-temperature processing.

o Colorimetric Analysis after Heat Aging: Subject the molded plaques to prolonged periods at
elevated temperatures (below the polymer's melting point) and measure any changes in the
Whiteness Index to assess the long-term thermal stability of the brightening effect.

Migration Resistance

o Extraction Testing: Perform extraction studies on the polymer plaques using food simulants
as described in FDA guidelines, particularly if the intended application involves food contact.

» Analytical Quantification: Analyze the extracts using techniques like High-Performance Liquid
Chromatography (HPLC) to quantify the amount of migrated optical brightener.
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Logical Workflow for Optical Brightener Selection

The following diagram illustrates a logical workflow for selecting and evaluating an optical
brightener for a polymer application.
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Caption: Workflow for Optical Brightener Evaluation in Polymers.
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Conclusion

Uvitex OB is a well-characterized and widely used optical brightener for a variety of polymer
applications, offering excellent thermal stability and whitening effects. In contrast, Fluorescent
Brightener 134 is primarily established for textile applications, and its suitability for use in
polymers is not well-documented. A direct comparison of their performance in plastics would
necessitate a comprehensive experimental study following the standardized protocols outlined
in this guide. For researchers and professionals in polymer science, Uvitex OB currently
represents the more established and predictable choice for achieving optical brightening in
plastic formulations. Further investigation into the performance of Fluorescent Brightener 134
in specific polymer systems is required to determine its viability as an alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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